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Compound of Interest

Compound Name: H-Glu(OMe)-OH

Cat. No.: B1346887

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed, step-by-step procedures for the safe disposal of H-
Glu(OMe)-OH (L-Glutamic acid y-methyl ester), a common amino acid derivative used in
peptide synthesis.

Essential Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle H-Glu(OMe)-OH with appropriate
care. Always consult the Safety Data Sheet (SDS) for the most comprehensive safety
information.

Personal Protective Equipment (PPE):

o Wear chemical-impermeable gloves.

o Use safety glasses or goggles to protect your eyes.

» Ensure adequate ventilation in the work area to avoid inhalation of dust particles.
Handling:

e Avoid the formation of dust when handling the solid powder.[1]

e Prevent contact with skin and eyes.[1]
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o Keep away from ignition sources.[1]
Storage:
o Store the compound in a tightly sealed container.[1]

o Keep the container in a cool, dry, and well-ventilated area.[1]

Quantitative Data: Physical and Chemical Properties

Understanding the properties of H-Glu(OMe)-OH is essential for its safe handling and disposal.

Property Value

CAS Number 1499-55-4[2]

Molecular Formula C6H11NO4[2]

Molecular Weight 161.2 g/mol [2]
Appearance White to off-white powder

B Sparingly soluble in water, slightly soluble in
Solubility thanol
methanol.

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the disposal of H-Glu(OMe)-OH
and its contaminated packaging. This process is designed to comply with general laboratory
safety standards and environmental regulations.

o Collection of Waste:
o Carefully collect any waste H-Glu(OMe)-OH solid.

o Place the waste material into a designated, clearly labeled, and sealable container
suitable for chemical waste.[1]

o Container Management:
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o Ensure the waste container is kept closed when not in use.

o Store the waste container in a designated, secure area away from incompatible materials.

o Disposal of Contaminated Packaging:

o For empty containers, triple rinse with a suitable solvent (e.g., water or methanol,
depending on subsequent disposal methods and local regulations).[1]

o The collected rinsate should be treated as chemical waste and added to the appropriate
waste stream.

o After thorough cleaning, the packaging can be offered for recycling or reconditioning.[1]

o Alternatively, puncture the container to prevent reuse and dispose of it in a sanitary landfill,
as permitted by local regulations.[1]

e Final Disposal:

o All collected chemical waste, including the solid H-Glu(OMe)-OH and any rinsate, must be
disposed of through a licensed hazardous waste disposal company.

o Adhere to all local, state, and federal regulations regarding chemical waste disposal.

Experimental Workflow for Disposal

The logical flow for the proper disposal of H-Glu(OMe)-OH is visualized in the following
diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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